Pharmacopeia & Metrological Institutes Standards
  • Acetanilide
    Acetanilide
    • Cat. No.:
    • B000955
    • CAS No.:
    • 103-84-4
    • Molecular Formula:
    • C8H9NO
    • Molecular Weight:
    • 135.16 g/mol
    Description
    Acetanilide is a white to gray solid. (NTP, 1992)
    N-phenylacetamide is a member of the class of acetamides that is acetamide in which one of the hydrogens attached to the nitrogen is substituted by a phenyl g...
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  • Styrene
    Styrene
    • Cat. No.:
    • B011656
    • CAS No.:
    • 9003-53-6
    • Molecular Formula:
    • C8H8
      C8H8
      C6H5CHCH2
    • Molecular Weight:
    • 104.15 g/mol
    Description
    Styrene is primarily a synthetic chemical. It is also known as vinylbenzene, ethenylbenzene, cinnamene, or phenylethylene. It's a colorless liquid that evaporates easily and has a sweet smell. It often contains ...
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  • 1,4-Benzoquinone
    1,4-Benzoquinone
    • Cat. No.:
    • B044022
    • CAS No.:
    • 106-51-4
    • Molecular Formula:
    • C6H4O2
    • Molecular Weight:
    • 108.09 g/mol
    Description
    Benzoquinone appears as a yellowish-colored crystalline solid with a pungent, irritating odor. Poisonous by ingestion or inhalation of vapors. May severely damage skin, eyes and mucous membranes. Used to make dy...
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  • 4-Morpholinecarboxaldehyde
    4-Morpholinecarboxaldehyde
    • Cat. No.:
    • B048038
    • CAS No.:
    • 4394-85-8
    • Molecular Formula:
    • C5H9NO2
    • Molecular Weight:
    • 115.13 g/mol
    Description
    Treatment of 4-formylmorpholine with sulphur tetrafluoride in the presence of potassium fluoride gives 4-(trifluoromethyl)morpholine in excellent yields. 4-Formylmorpholine reacts with series of 2-alkyl-2-cycloh...
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  • Sulfur-34
    Sulfur-34
    • Cat. No.:
    • B105110
    • CAS No.:
    • 13965-97-4
    • Molecular Formula:
    • H2S
    • Molecular Weight:
    • 35.984 g/mol
    Description
    Sulfur-34 atom is the stable isotope of sulfur with relative atomic mass 33.9678668 and 4.21 atom percent natural abundance.
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  • N-Nitrosomorpholine
    N-Nitrosomorpholine
    • Cat. No.:
    • B121250
    • CAS No.:
    • 59-89-2
    • Molecular Formula:
    • C4H8N2O2
    • Molecular Weight:
    • 116.12 g/mol
    Description
    n-Nitrosomorpholine can cause cancer according to an independent committee of scientific and health experts.
    N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68 °F. (NTP, 19...
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  • Ethyl diethoxyphosphinylformate
    Ethyl diethoxyphosphinylformate
    • Cat. No.:
    • B124854
    • CAS No.:
    • 1474-78-8
    • Molecular Formula:
    • C7H15O5P
    • Molecular Weight:
    • 210.16 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Calteridol
    Calteridol
    • Cat. No.:
    • B126510
    • CAS No.:
    • 120041-08-9
    • Molecular Formula:
    • C17H32N4O7
    • Molecular Weight:
    • 404.5 g/mol
    Description
    H3HP-DO3A is a tricarboxylic acid that consists of 1,4,7,10-tetraazacyclododecane bearing three carboxymethyl substituents at positions 1, 4 and 7 as well as a 2-hydroxypropyl group at position 10. It is a conju...
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  • Thiothixene
    Thiothixene
    • Cat. No.:
    • B151723
    • CAS No.:
    • 3313-26-6
    • Molecular Formula:
    • C23H29N3O2S2
    • Molecular Weight:
    • 443.6 g/mol
    Description
    Thiothixene is a N-methylpiperazine. It has a role as an anticoronaviral agent.
    A thioxanthine used as an antipsychotic agent. Its effects are similar to the phenothiazine antipsychotics.
    Thiothixene is a ...
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  • Arsenobetaine
    Arsenobetaine
    • Cat. No.:
    • B179536
    • CAS No.:
    • 64436-13-1
    • Molecular Formula:
    • C5H11AsO2
    • Molecular Weight:
    • 178.06 g/mol
    Description
    Arsenobetaine is an organic salt.
    Arsenobetaine has been reported in Lucensosergia lucens, Eopsetta grigorjewi, and other organisms with data available.
    Arsenobetaine is found in crustaceans. Arsenobetaine...
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